Cas no 1704065-55-3 (1-(2-Bromo-5-fluorobenzyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperidine)

• Product Name: 1-(2-Bromo-5-fluorobenzyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperidine
• CAS No: 1704065-55-3
• MF: C₂₀H₃₃BrFNOSi
• MW: 430.470029592514
• CID: 4703309
• Update Time: 2025-06-08

1-(2-Bromo-5-fluorobenzyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-fluorobenzyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperidine
• AM88028
• 1-(2-Bromo-5-fluorobenzyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperidine

• Inchi： 1S/C20H33BrFNOSi/c1-20(2,3)25(4,5)24-13-10-16-8-11-23(12-9-16)15-17-14-18(22)6-7-19(17)21/h6-7,14,16H,8-13,15H2,1-5H3
• InChI Key： DKWRDHOWILWKLO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CN1CCC(CCO[Si](C)(C)C(C)(C)C)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 407
• Topological Polar Surface Area: 12.5

Additional information on 1-(2-Bromo-5-fluorobenzyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperidine

Introduction to 1-(2-Bromo-5-fluorobenzyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperidine (CAS No. 1704065-55-3) and Its Applications in Modern Chemical Biology

The compound 1-(2-Bromo-5-fluorobenzyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperidine (CAS No. 1704065-55-3) represents a significant advancement in the field of chemical biology, particularly in the design and synthesis of novel pharmacophores. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular imaging. The presence of both bromo and fluoro substituents on the benzyl group, alongside a piperidine ring modified with a tert-butyldimethylsilyl (TBS) ether side chain, endows it with unique chemical and biological properties that make it a valuable tool for researchers.

Recent studies have highlighted the utility of 1-(2-Bromo-5-fluorobenzyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperidine in the development of targeted therapeutics. The bromo and fluoro groups are well-known for their ability to enhance binding affinity and metabolic stability, respectively, making this compound an attractive candidate for further medicinal chemistry exploration. Specifically, the bromo substituent allows for facile Suzuki-Miyaura cross-coupling reactions, which are widely employed in the construction of complex molecular architectures. This reactivity is particularly useful in generating libraries of derivatives for high-throughput screening.

The TBS ether side chain, on the other hand, provides stability against hydrolysis and oxidation, ensuring that the compound remains intact under various reaction conditions. This feature is particularly advantageous when studying enzyme mechanisms or when designing probes for protein-ligand interactions. The piperidine core itself is a common pharmacophore in many drugs due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The combination of these structural elements makes 1-(2-Bromo-5-fluorobenzyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperidine a versatile building block for synthetic chemists.

In the realm of drug discovery, this compound has been explored as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the structure of 1-(2-Bromo-5-fluorobenzyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperidine, researchers can fine-tune its interactions with specific kinase domains, leading to the development of more potent and selective inhibitors. Preliminary computational studies suggest that small modifications to the piperidine ring can significantly alter binding affinities, providing insights into structure-activity relationships.

Moreover, the fluoro substituent has been shown to improve oral bioavailability by enhancing lipophilicity and reducing metabolic clearance. This property is particularly important in pharmaceutical development, where maximizing drug delivery to target tissues is crucial. The TBS ether side chain also contributes to improved pharmacokinetic profiles by preventing rapid degradation in vivo. These attributes make 1-(2-Bromo-5-fluorobenzyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperidine an excellent candidate for further investigation as a lead compound or intermediate in drug synthesis.

Recent advancements in analytical chemistry have enabled more precise characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and confirm its purity. These methods are essential for ensuring that the compound meets the stringent requirements for use in biological assays and clinical trials. The high-resolution data obtained from these analyses have also provided valuable insights into its conformational dynamics and intermolecular interactions.

The potential applications of 1-(2-Bromo-5-fluorobenzyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperidine extend beyond drug discovery into the field of molecular imaging. Fluorine-18 labeled derivatives of this compound have been explored as positron emission tomography (PET) tracers for visualizing biological processes in vivo. The bromo group can be used for further functionalization via cross-coupling reactions, allowing for the introduction of other labels or probes that enhance imaging sensitivity and specificity.

In conclusion, 1-(2-Bromo-5-fluorobenzyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperidine (CAS No. 1704065-55-3) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features, including bromo and fluoro substituents on the benzyl group and a TBS ether side chain on the piperidine ring, make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics and diagnostic agents.